Cas no 1167993-47-6 (1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris-)

• Product Name: 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris-
• CAS No: 1167993-47-6
• MF: C₁₂H₉N₉
• MW: 279.26
• CID: 4461283
• Update Time: 2025-06-08

1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris-

Additional information on 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris-

Introduction to 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris and Its Significance in Modern Chemical Biology

The compound with the CAS number 1167993-47-6, identified as 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This tris-triazole derivative has garnered attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound consists of three triazole rings interconnected through a central 1,3,5-benzenetriyl core, which imparts distinct electronic and steric characteristics. Such structural motifs are increasingly recognized for their ability to modulate biological pathways, making them valuable candidates for drug discovery efforts.

In the realm of chemical biology, the triazole scaffold is particularly noteworthy for its versatility. Triazoles are known for their stability and reactivity under various conditions, which allows them to serve as versatile intermediates in synthetic chemistry. The introduction of multiple triazole units into a single molecule can enhance its binding affinity and selectivity towards biological targets. This concept has been explored extensively in the development of antiviral and anticancer agents, where triazole-containing compounds have demonstrated promising efficacy.

The 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris structure exemplifies how functional group engineering can yield molecules with tailored properties. The benzene ring serves as a hydrophobic anchor that can interact favorably with lipid bilayers or hydrophobic pockets in proteins. Meanwhile, the triazole units provide multiple hydrogen bonding opportunities and can engage in π-stacking interactions with aromatic residues in biological targets. These features make the compound an intriguing candidate for further exploration in rational drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can assess how 1H-1,2,3-Triazole, 5,5',5''-(1,3,5-benzenetriyl)tris might interact with specific proteins or enzymes of interest. Such studies have hinted at its potential as an inhibitor of kinases or other enzymes implicated in diseases like cancer and inflammation. The benzene-triazole core has been shown to disrupt normal enzymatic activity by occupying critical binding sites or altering conformational dynamics.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of triazole rings via azide-alkyne cycloaddition reactions followed by coupling with the benzene core through palladium-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the power of transition metal catalysis but also demonstrate how modular building blocks can be assembled into complex molecules with desired functionalities.

One particularly compelling aspect of this compound is its potential for derivatization. By introducing various substituents at strategic positions within the triazole rings or on the benzene core, chemists can fine-tune its pharmacological profile. For instance, hydroxyl or amine groups could be incorporated to enhance solubility or binding interactions with biological targets. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency while minimizing off-target effects.

In clinical research settings, 1H-1,2,3-Triazole, 5, 5', 5''-(1,3,5-benzenetriyl)tris has been evaluated in preclinical models for its therapeutic potential. Preliminary data suggest that it may exhibit inhibitory activity against certain kinases involved in tumor growth and metastasis. Additionally, 1167993-47-6 has shown promise as an anti-inflammatory agent by modulating cytokine production pathways through interactions with immune cell receptors.

The growing interest in polyphenolic compounds like those derived from benzene derivatives underscores their importance in natural product-inspired drug discovery programs. The benzene-triazole framework is reminiscent of many bioactive molecules found in plants and microorganisms that have served as inspiration for synthetic chemists over decades. By synthesizing analogs such as 1H-1, 2, 3-Triazole, 5, 5', 5''-(1,3,5-benzenetriyl)tris, researchers hope to uncover new mechanisms of action while addressing unmet medical needs.

The role of computational tools cannot be overstated when it comes to understanding complex molecular systems like this one. Machine learning algorithms trained on large datasets have become indispensable for predicting properties such as solubility,* bioavailability*,* metabolic stability*,*and toxicity*. These predictions help guide experimental efforts toward promising candidates while reducing costs associated with trial-and-error approaches.

The development pipeline for novel therapeutics often involves iterative cycles of synthesis,* testing,* modeling,*and optimization.* Each iteration builds upon previous knowledge* generating* a deeper understanding*of how structural features influence biological activity.* For compounds like *1167993-47-6*, this process may eventually lead*to clinical trials*and beyond.*

As research progresses,* interdisciplinary collaboration* between chemists,* biologists,* pharmacologists,*and computer scientists*will continue to drive innovation.* The integration*of experimental data*with computational insights creates*an environment ripe*for breakthrough discoveries.* Compounds such as *this one serve*as proof-of-concept examples*that highlight*the power*of modern chemical biology.*